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Introduction

MEGA-8 (Octanoyl-N-methylglucamide) is a non-ionic detergent widely utilized in membrane
biochemistry and drug formulation. Its non-denaturing properties, transparency in the UV
region, and ease of removal by dialysis make it an ideal choice for the solubilization and
stabilization of membrane proteins and other hydrophobic molecules.[1][2][3] This technical
guide provides an in-depth analysis of the physicochemical behavior of MEGA-8 in aqueous
solutions, including its critical micelle concentration, aggregation properties, and phase
behavior. Detailed experimental protocols for the characterization of these properties are also
presented to aid researchers in their practical applications.

Core Physicochemical Properties of MEGA-8

The behavior of MEGA-8 in agueous solutions is dictated by its amphipathic nature,
possessing a hydrophilic glucamide headgroup and a hydrophobic octanoyl tail. This structure
drives the self-assembly of individual detergent molecules (monomers) into larger structures,
primarily micelles, above a certain concentration.

Quantitative Data Summary

The key quantitative parameters describing the behavior of MEGA-8 in aqueous solutions are
summarized in the table below. It is important to note that properties such as the Critical Micelle
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Concentration (CMC) can be influenced by experimental conditions including temperature,
pressure, and the presence of salts.[4]

Property Value Unit Conditions

Molecular Weight ~321.4 g/mol

In water, 25°C. Varies

Critical Micelle with salt
_ 58 - 79 mM _
Concentration (CMC) concentration.[3][5][6]
[718]

Aggregation Number Data not readily In pure aqueous
(Nagg) available solution.

Micelle Molecular Data not readily imol In pure aqueous

mo
Weight available J solution.

Micellization and Aggregation Behavior

The formation of micelles is a critical characteristic of surfactants like MEGA-8. This process is
driven by the hydrophobic effect, where the hydrophobic tails of the detergent monomers
cluster together to minimize their contact with water, while the hydrophilic headgroups remain
exposed to the aqueous environment.
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Figure 1: Micellization process of MEGA-8 detergent.

While a specific aggregation number for MEGA-8 in pure aqueous solution is not readily
available in the literature, studies on its behavior in ethanol-water mixtures using techniques
like dynamic light scattering and small-angle X-ray and neutron scattering have provided
insights into its aggregation properties.[9] The aggregation number represents the average
number of detergent monomers present in a single micelle. For comparison, a similar non-ionic
detergent, n-octyl-B-D-glucoside, has a reported aggregation number that can be influenced by
factors like temperature and concentration.

Phase Behavior of Non-lonic Detergents in Aqueous
Solutions

The phase behavior of non-ionic detergents like MEGA-8 in water is dependent on both
temperature and concentration. At different conditions, these systems can form various phases,
including isotropic solutions of micelles, and more ordered liquid crystalline phases such as
hexagonal, cubic, and lamellar phases.
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A specific phase diagram for MEGA-8 is not readily available. However, the phase diagram of a
structurally similar non-ionic detergent, n-octyl--D-glucoside, provides a representative
example of the complex phase behavior that can be expected.

Representative Phase Diagram of a Non-Ionic Detergent
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Figure 2: Representative phase diagram for a non-ionic detergent.

As shown in the representative diagram, at lower concentrations, an isotropic solution of
micelles is typically observed. As the concentration increases, the system can transition
through different liquid crystalline phases. Temperature also plays a crucial role, influencing the
stability and boundaries of these phases.[1][5]

Experimental Protocols

Accurate characterization of MEGA-8's properties is essential for its effective use. Below are
detailed methodologies for determining its Critical Micelle Concentration and aggregation
number.
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Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which micelle formation begins. It can be determined by
observing a sharp change in a physical property of the detergent solution as a function of

concentration.
Method: Surface Tension Measurement

o Preparation of Solutions: Prepare a series of MEGA-8 solutions in deionized water with
concentrations spanning the expected CMC range (e.g., 1 mM to 150 mM).

o Surface Tension Measurement: Measure the surface tension of each solution using a
tensiometer (e.g., Du Noly ring method or Wilhelmy plate method) at a constant

temperature.

o Data Analysis: Plot the surface tension as a function of the logarithm of the MEGA-8
concentration. The plot will typically show a region where surface tension decreases linearly
with the log of concentration, followed by a plateau. The CMC is the concentration at the
intersection of these two linear regions.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1202969?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202969?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/la950602%2B
https://pmc.ncbi.nlm.nih.gov/articles/PMC4920284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4920284/
https://www.lunduniversity.lu.se/lup/publication/abcfa198-d965-4eeb-b3fb-81b8795b0c34
https://www.lunduniversity.lu.se/lup/publication/abcfa198-d965-4eeb-b3fb-81b8795b0c34
https://pubmed.ncbi.nlm.nih.gov/8324192/
https://pubmed.ncbi.nlm.nih.gov/8324192/
https://pubs.acs.org/doi/abs/10.1021/jp0136866
https://www.aatbio.com/resources/biological-detergents-properties-and-applications/mega-8
https://hellobio.com/mega-8.html
https://cdn.gbiosciences.com/pdfs/handbook/Detergent_Handbook.pdf
https://www.researchgate.net/figure/The-hydrodynamic-diameter-of-MEGA-8-micelles-in-ethanolwater-mixtures-as-a-function-of_fig5_30414652
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.benchchem.com/product/b1202969#mega-8-detergent-s-behavior-in-aqueous-solutions
https://www.benchchem.com/product/b1202969#mega-8-detergent-s-behavior-in-aqueous-solutions
https://www.benchchem.com/product/b1202969#mega-8-detergent-s-behavior-in-aqueous-solutions
https://www.benchchem.com/product/b1202969#mega-8-detergent-s-behavior-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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